Cas no 24159-12-4 (Propanoic acid,2-[(4-chlorophenyl)thio]-2-methyl-, sodium salt (1:1))

• Product Name: Propanoic acid,2-[(4-chlorophenyl)thio]-2-methyl-, sodium salt (1:1)
• CAS No: 24159-12-4
• MF: C₁₀H₁₀ClNaO₂S
• MW: 252.69297170639
• CID: 287079
• PubChem ID: 23681557
• Update Time: 2025-04-19

Propanoic acid,2-[(4-chlorophenyl)thio]-2-methyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[(4-chlorophenyl)thio]-2-methyl-, sodium salt (1:1)
• sodium,2-(4-chlorophenyl)sulfanyl-2-methylpropanoate
• DTXSID50178864
• Isobutyric acid, alpha-(p-chlorophenylthio)-, sodium salt
• 24159-12-4
• 2-((p-Chlorophenyl)thio)-2-methyl-propionic acid sodium salt
• Propionic acid, 2-((p-chlorophenyl)thio)-2-methyl-, sodium salt

• Inchi： 1S/C10H11ClO2S.Na/c1-10(2,9(12)13)14-8-5-3-7(11)4-6-8;/h3-6H,1-2H3,(H,12,13);/q;+1/p-1
• InChI Key： VAONNKBBFMVLPJ-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=CC=1)SC(C(=O)[O-])(C)C.[Na+]

Computed Properties

• Exact Mass: 251.9989
• Monoisotopic Mass: 251.9987727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• PSA: 40.13